![molecular formula C20H19F3N6O3S2 B6171197 2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{5-[6-(trifluoromethyl)pyrazin-2-yl]pyridin-2-yl}butanamide CAS No. 2338813-47-9](/img/no-structure.png)
2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{5-[6-(trifluoromethyl)pyrazin-2-yl]pyridin-2-yl}butanamide
Overview
Description
2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{5-[6-(trifluoromethyl)pyrazin-2-yl]pyridin-2-yl}butanamide is a useful research compound. Its molecular formula is C20H19F3N6O3S2 and its molecular weight is 512.5. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{5-[6-(trifluoromethyl)pyrazin-2-yl]pyridin-2-yl}butanamide' involves the synthesis of two key intermediates, which are then coupled together to form the final product. The first intermediate is 2-cyclopropanesulfonamido-1,3-thiazol-4-amine, which is synthesized from commercially available starting materials. The second intermediate is 5-(6-(trifluoromethyl)pyrazin-2-yl)picolinic acid, which is synthesized from 6-(trifluoromethyl)pyrazine and picolinic acid. These two intermediates are then coupled together using standard peptide coupling chemistry to form the final product.", "Starting Materials": [ "2-aminothiazole", "cyclopropanesulfonyl chloride", "triethylamine", "5-bromo-2-chloropyridine", "6-(trifluoromethyl)pyrazine", "picolinic acid", "N,N'-dicyclohexylcarbodiimide", "4-dimethylaminopyridine", "N,N-dimethylformamide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of 2-cyclopropanesulfonamido-1,3-thiazol-4-amine", "a. Dissolve 2-aminothiazole in N,N-dimethylformamide (DMF) and cool to 0°C.", "b. Add cyclopropanesulfonyl chloride dropwise while stirring.", "c. Add triethylamine dropwise to neutralize the hydrogen chloride gas evolved.", "d. Stir the reaction mixture at room temperature for 2 hours.", "e. Pour the reaction mixture into ice-cold water and extract with diethyl ether.", "f. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "g. Purify the product by column chromatography to obtain 2-cyclopropanesulfonamido-1,3-thiazol-4-amine as a white solid.", "Step 2: Synthesis of 5-(6-(trifluoromethyl)pyrazin-2-yl)picolinic acid", "a. Dissolve 6-(trifluoromethyl)pyrazine and picolinic acid in DMF.", "b. Add N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine as coupling agents.", "c. Stir the reaction mixture at room temperature for 24 hours.", "d. Pour the reaction mixture into ice-cold water and extract with diethyl ether.", "e. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "f. Purify the product by column chromatography to obtain 5-(6-(trifluoromethyl)pyrazin-2-yl)picolinic acid as a white solid.", "Step 3: Coupling of intermediates to form the final product", "a. Dissolve 2-cyclopropanesulfonamido-1,3-thiazol-4-amine and 5-(6-(trifluoromethyl)pyrazin-2-yl)picolinic acid in DMF.", "b. Add N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine as coupling agents.", "c. Stir the reaction mixture at room temperature for 24 hours.", "d. Pour the reaction mixture into ice-cold water and extract with diethyl ether.", "e. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "f. Purify the product by column chromatography to obtain the final product as a white solid." ] } | |
CAS RN |
2338813-47-9 |
Product Name |
2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{5-[6-(trifluoromethyl)pyrazin-2-yl]pyridin-2-yl}butanamide |
Molecular Formula |
C20H19F3N6O3S2 |
Molecular Weight |
512.5 |
Purity |
95 |
Origin of Product |
United States |
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